N-(2,3-dimethylphenyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide
• InChI: InChI=1S/C24H25N3O4/c1-16-6-5-8-20(17(16)2)25-24(30)23(29)19-14-27(21-9-4-3-7-18(19)21)15-22(28)26-10-12-31-13-11-26/h3-9,14H,10-13,15H2,1-2H3,(H,25,30)
• InChI Key: APRYJIBVYBHKSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCOCC4)C
• Molecular Formula: C24H25N3O4
• Molecular Weight: 419.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C24H25N3O4 and its molecular weight is 419.481. The purity is usually 95%.
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Scientific Research Applications

Antifungal Activity

N-(2,3-dimethylphenyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide and its derivatives demonstrate significant antifungal properties. Bardiot et al. (2015) identified certain derivatives as effective against Candida and Aspergillus species, with in vitro and in vivo efficacy in a murine model of systemic Candida albicans infection (Bardiot et al., 2015).

Antimicrobial and Hemolytic Activity

Compounds similar to N-(2,3-dimethylphenyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide have been synthesized and evaluated for antimicrobial and hemolytic activities. Gul et al. (2017) found these compounds to be active against selected microbial species, suggesting potential for further biological screening (Gul et al., 2017).

Synthesis and Biological Evaluation as CB2 Ligands

In the context of cannabinoid receptor ligands, a series of indol-3-yl-oxoacetamides was synthesized, as discussed by Moldovan et al. (2017). These compounds, including derivatives of N-(2,3-dimethylphenyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide, showed potential as potent and selective CB2 ligands (Moldovan et al., 2017).

Anticancer Properties

Some derivatives of N-(2,3-dimethylphenyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide have shown promising anticancer properties. Horishny et al. (2020) synthesized new compounds which exhibited potential as anticancer agents (Horishny et al., 2020).

Photophysical and Electrochemical Properties

Wu et al. (2009) explored the use of similar compounds in improving the photoelectrical properties of dye-sensitized solar cells. This indicates a potential application in renewable energy technologies (Wu et al., 2009).

Neuroprotective Effects

Research by Sakurai et al. (1989) on related compounds, like N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide, demonstrated potential neuroprotective effects, enhancing cognitive functions in various rat models (Sakurai et al., 1989).